N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[(2,4-dimethylbenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-13-8-9-17(14(2)11-13)19(23)21-15-5-3-6-16(12-15)22-20(24)18-7-4-10-25-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: SZEVDMYSUJIKCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3)C
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a furan-2-carboxamide derivative that has been extensively studied for its unique properties and potential in scientific research.

Mechanism of Action

The mechanism of action of N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide is not fully understood. However, it is believed to exert its effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of cellular defense mechanisms against oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide has been found to exhibit various biochemical and physiological effects, including the upregulation of antioxidant enzymes, the inhibition of pro-inflammatory cytokines, and the modulation of immune cell function. These effects contribute to its potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, its potential toxicity and reactivity with certain chemicals must be taken into consideration when designing experiments.

Future Directions

N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide has shown great potential in scientific research, and future studies could explore its potential applications in the treatment of other diseases, such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide can be synthesized through various methods, including the reaction of 2-furoic acid with 2,4-dimethylbenzoyl chloride in the presence of triethylamine. Another method involves the reaction of 2-furoic acid with 2,4-dimethylbenzoyl isocyanate in the presence of triethylamine. Both methods result in the formation of N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide with high yield and purity.

Scientific Research Applications

N-{3-[(2,4-dimethylbenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and immunomodulatory properties, making it a potential candidate for the treatment of various diseases, including multiple sclerosis, psoriasis, and inflammatory bowel disease.